Cas no 932929-10-7 (6-Tert-butyl-1-benzothiophene-3-carboxylic acid)

• Product Name: 6-Tert-butyl-1-benzothiophene-3-carboxylic acid
• CAS No: 932929-10-7
• MF: C₁₃H₁₄O₂S
• MW: 234.314062595367
• MDL: MFCD03419868
• CID: 4720351
• Update Time: 2025-11-01

6-Tert-butyl-1-benzothiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-tert-butyl-1-benzothiophene-3-carboxylic acid
• 6-(tert-Butyl)benzo[b]thiophene-3-carboxylic acid
• STK502383
• BBL037529
• 6-Tert-butyl-1-benzothiophene-3-carboxylic acid

• MDL： MFCD03419868
• Inchi： 1S/C13H14O2S/c1-13(2,3)8-4-5-9-10(12(14)15)7-16-11(9)6-8/h4-7H,1-3H3,(H,14,15)
• InChI Key： GLMCOVPJTAOHEL-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)C2=CC=C(C=C12)C(C)(C)C

Computed Properties

• Exact Mass: 234.071
• Monoisotopic Mass: 234.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 6-Tert-butyl-1-benzothiophene-3-carboxylic acid

6-Tert-butyl-1-benzothiophene-3-carboxylic Acid (CAS No. 932929-10-7): A Comprehensive Overview

The compound 6-Tert-butyl-1-benzothiophene-3-carboxylic acid (CAS No. 932929-10-7) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound belongs to the class of benzothiophene derivatives, which are known for their unique electronic properties and structural versatility. The benzothiophene core of this molecule serves as a platform for various functional groups, making it highly customizable for specific applications.

Recent studies have highlighted the potential of 6-Tert-butyl-1-benzothiophene-3-carboxylic acid in the development of advanced materials. For instance, researchers have explored its use as a building block for constructing two-dimensional materials with exceptional electronic properties. The tert-butyl substituent at the 6-position of the benzothiophene ring not only enhances the molecule's stability but also introduces steric effects that can be exploited in designing novel materials. These findings underscore the importance of this compound in pushing the boundaries of material science.

In addition to its role in materials science, 6-Tert-butyl-1-benzothiophene-3-carboxylic acid has shown promise in pharmacological applications. The carboxylic acid group at the 3-position of the benzothiophene ring allows for easy functionalization, enabling the creation of bioactive derivatives. Recent research has demonstrated that certain derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities, making them potential candidates for drug development.

The synthesis of 6-Tert-butyl-1-benzothiophene-3-carboxylic acid involves a multi-step process that typically begins with the preparation of the benzothiophene core. The introduction of the tert-butyl group and the carboxylic acid functionality are critical steps that require precise control over reaction conditions to ensure high yields and purity. Advanced synthetic techniques, such as microwave-assisted synthesis and catalytic processes, have been employed to optimize these steps, reflecting the ongoing advancements in organic chemistry.

From an environmental perspective, 6-Tert-butyl-1-benzothiophene-3-carboxylic acid has been studied for its potential role in green chemistry applications. Its ability to act as a catalyst or a precursor in environmentally friendly reactions makes it a valuable compound in sustainable chemical processes. Researchers have explored its use in catalytic cycles for converting renewable feedstocks into high-value chemicals, highlighting its contribution to eco-friendly chemistry.

In conclusion, 6-Tert-butyl-1-benzothiophene-3-carboxylic acid (CAS No. 932929-10-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future scientific and technological developments. As research continues to uncover new potentials for this compound, its significance in both academic and industrial settings is expected to grow further.